BE“GHE Foundational & Exploratory

Check Availability & Pricing

Section 1: Compound Identification and
Physicochemical Properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

3,5-Difluoro-4-
Compound Name: ,
methoxybenzylamine

Cat. No.: B009059

Accurate identification is the foundation of chemical safety. The key identifiers and properties of
3,5-Difluoro-4-methoxybenzylamine are summarized below.

Caption: Chemical Structure of 3,5-Difluoro-4-methoxybenzylamine.

Table 1: Physicochemical Data

Property Value Source
CAS Number 105969-16-2 [4]1[5]
Molecular Formula CsHoF2NO [41[5]
Molecular Weight 173.16 g/mol [4115]
Boiling Point 231.6 °C at 760 mmHg [4]
Flash Point 93.9°C [4]
Density 1.22 g/cm3 [4]
Appearance Colorless to light yellow liquid [6]

Room temperature, under inert
Storage Temp. atmosphere [4]
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| Sensitivity | Air Sensitive [[4] |

Section 2: Hazard Identification and Risk
Assessment

The primary hazards associated with 3,5-Difluoro-4-methoxybenzylamine are inferred from
the safety profiles of structurally related benzylamines. The amine functional group renders the
molecule basic and corrosive, while the aromatic system and halogenation contribute to its
reactivity and potential toxicity.

Primary Hazards:

o Corrosivity: Like most benzylamines, this compound is expected to be corrosive and can
cause severe skin burns and serious eye damage.[7][8][9]

o Toxicity: It is presumed to be harmful if swallowed or in contact with skin.[7][8] Inhalation of
vapors may cause respiratory irritation.[10]

e Lachrymator: The compound may act as a lachrymator, causing irritation and tearing upon
exposure to vapors.[8]

 Air Sensitivity: The compound is noted to be air-sensitive, which can lead to degradation
upon exposure to air, potentially forming unknown, hazardous byproducts.[4]

Table 2: GHS Hazard and Precautionary Statements (Based on Analogous Compounds)
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Code

H302+H312

Statement

Harmful if swallowed or in
contact with skin

Source

(€]

H314

Causes severe skin burns and

eye damage

[7](8]

H335

May cause respiratory irritation

[10]

P260

Do not breathe

mist/vapors/spray

[11]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection

[11][12]

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce

vomiting

[9]

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower

[8]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing

[9]

| P310 | Immediately call a POISON CENTER or doctor/physician |[9][12] |

A systematic risk assessment should precede any handling of this chemical. The causality is

clear: understanding the potential hazards allows for the implementation of specific controls to

mitigate the risk of exposure and injury.
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Systematic Risk Assessment Workflow

Step 1: Identify Hazards
(Corrosive, Toxic, Air-Sensitive)

Step 2: Assess Risks
(Exposure via Inhalation, Skin/Eye Contact)

'

Step 3: Implement Controls
(Fume Hood, Full PPE, Inert Atmosphere)

'

Step 4: Review & Document
(Update SOPs, Record Observations)

Click to download full resolution via product page

Caption: A four-step workflow for assessing and mitigating risks.

Section 3: Engineering and Personal Protective
Controls

Based on the risk assessment, a multi-layered control strategy is mandatory.

Engineering Controls

The primary engineering control is the mandatory use of a properly functioning and certified
chemical fume hood.[13][14] This is non-negotiable. The rationale is to contain and exhaust
corrosive and potentially toxic vapors, preventing inhalation exposure and protecting individuals
outside the immediate work area. The work surface should be clear, and the sash should be
kept at the lowest practical height.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be worn at all times when handling the compound.
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e Eye and Face Protection: Wear tight-sealing safety goggles and a full-face shield.[12][14]
The corrosive nature of amines necessitates protection against splashes for the entire face,
not just the eyes.

e Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene, that have been
inspected for tears or holes before each use.[8][15] Double-gloving is recommended for
extended operations. Contaminated gloves must be disposed of properly, and hands should
be washed thoroughly after removal.

« Body Protection: A flame-resistant lab coat, fully buttoned, is required.[16] For larger
quantities or procedures with a higher risk of splashing, impervious coveralls or a chemical-
resistant apron should be worn.[8][11] Ensure clothing is long-sleeved and legs are covered.

Section 4: Safe Handling and Experimental
Workflow

Adherence to a strict protocol is a self-validating system for safety. The following workflow for
weighing and preparing a stock solution minimizes exposure.

Protocol: Weighing and Preparing a Solution of 3,5-Difluoro-4-methoxybenzylamine

e Preparation:

o

Don all required PPE (face shield, goggles, lab coat, gloves).

(¢]

Ensure the chemical fume hood is operational.

[¢]

Assemble all necessary equipment inside the fume hood: the reagent bottle, a secondary
container, beaker, spatula, and the desired solvent.

[¢]

Place a tared weigh boat or vial on an analytical balance inside the hood.
 Aliquotting the Reagent:

o Due to its air sensitivity, minimize the time the primary container is open.[4] If the
experiment is highly sensitive to degradation, perform the transfer under a gentle stream
of inert gas (nitrogen or argon).

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


http://angenechemical.com/sds/886500-75-0.pdf
https://www.fishersci.com/store/msds?partNumber=AC427231000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_800232771_Benzylamine-CASNO-100-46-9-MSDS.pdf
https://www.carlroth.com/medias/SDB-3549-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTIzMDB8YXBwbGljYXRpb24vcGRmfGFEazJMMmhoT1M4NU1UZ3lNalUxT1RBMk9EUTJMMU5FUWw4ek5UUTVYMGRDWDBWT0xuQmtaZ3w2MjEzZGExMjY5MTA0ZGRhNDY2OGZkODI0Y2Q5NDdlZmQyNjVjYTFhYmNkY2UwMDJiYjdmNDdkOGE2ODMyNmE4
https://store.apolloscientific.co.uk/storage/msds/PC6364_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_800232771_Benzylamine-CASNO-100-46-9-MSDS.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR16591.pdf
https://www.benchchem.com/product/b009059?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL550970.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Carefully open the reagent bottle. Using a clean spatula, transfer the approximate amount
of the liquid amine to the tared container.

o Immediately and securely close the main reagent bottle. This is critical to preserving the
integrity of the bulk chemical.

o Dissolution:
o Record the exact mass.

o Slowly add the desired solvent to the container with the weighed amine, ensuring the
addition does not cause splashing.

o Stir gently with a magnetic stir bar or swirl the container to ensure complete dissolution.
¢ Cleanup and Waste:

o Thoroughly decontaminate the spatula and any non-disposable equipment with an
appropriate solvent (e.g., ethanol), collecting the rinsate as hazardous waste.

o Dispose of the weigh boat, gloves, and any other contaminated disposable items in a
designated, sealed hazardous waste container.

o Wipe down the work surface in the fume hood.
Section 5: Storage and Stability
Proper storage is crucial for both safety and maintaining the chemical's purity.

o Atmosphere: Store under an inert atmosphere (nitrogen or argon) in a tightly sealed
container to prevent degradation from air and moisture.[4][9]

o Location: Keep the container in a cool, dry, and dark, well-ventilated area designated for
corrosive materials.[13][16]

o Incompatibilities: Segregate from strong oxidizing agents and acids.[14][15] Amines can
react exothermically and violently with these materials.
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Section 6: Emergency Response Protocols

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First-Aid Measures

Click to download full resolution via product page
Caption: Immediate actions to take following an exposure event.

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[14][17]

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area
with large amounts of soap and water for at least 15 minutes.[7][9] Seek immediate medical

attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if it is safe to do so.
Seek immediate medical attention.[7][12]
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 Ingestion: Do NOT induce vomiting.[9][14] If the person is conscious, rinse their mouth with
water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.

Spills and Leaks

o Evacuate non-essential personnel from the area.

o Wearing full PPE, contain the spill using an inert absorbent material like vermiculite, sand, or
earth.[11][14]

» Do not allow the material to enter drains or waterways.[14]

o Carefully collect the absorbed material into a suitable, labeled, and sealed container for
hazardous waste disposal.

o Ventilate the area and wash the spill site after material pickup is complete.
Fire Fighting

» Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or water
spray.[8][12]

e Hazards: Thermal decomposition can produce highly toxic and corrosive gases, including
carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride (HF).[17]

» Protection: Firefighters must wear a self-contained breathing apparatus (SCBA) and full
protective gear.[8][14]

Section 7: Waste Disposal
Chemical waste must be managed responsibly to protect personnel and the environment.

o Classification: 3,5-Difluoro-4-methoxybenzylamine and materials contaminated with it
must be treated as hazardous waste.

o Procedure: All waste must be collected in properly labeled, sealed containers.
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» Disposal: Engage a licensed professional waste disposal service for removal and disposal.
[18] Do not attempt to dispose of this chemical down the drain or with general waste. Adhere
strictly to all local, state, and federal regulations regarding hazardous waste disposal.[14]

Conclusion

3,5-Difluoro-4-methoxybenzylamine is a potent research chemical whose utility in drug
discovery is matched by its significant handling risks. Its corrosive nature, potential toxicity, and
air sensitivity demand a stringent and proactive safety culture. By understanding the underlying
chemical principles, implementing robust engineering controls, consistently using appropriate
PPE, and adhering to established protocols for handling and emergencies, researchers can
effectively mitigate these risks. This disciplined approach ensures both the integrity of the
research and the safety of the scientific professionals conducting it.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b009059#safety-and-handling-of-3-5-difluoro-4-
methoxybenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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